Cas no 19040-62-1 (2,5-Dimethylbenzenesulfonyl chloride)

• Product Name: 2,5-Dimethylbenzenesulfonyl chloride
• CAS No: 19040-62-1
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• MDL: MFCD00024875
• CID: 88033
• PubChem ID: 87910
• Update Time: 2025-04-18

2,5-Dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylbenzene-1-sulfonyl chloride
• p-Xylene-2-sulfonyl chloride
• 2,5-Dimethylbenzenesulfonyl chloride
• 2,5-Dimethyl-benzenesulfonyl chloride
• 2,4-DIMETHYLPHENOXYACETIC ACID HYDRAZIDE
• 2,5-dimethyl-benzene-sulfonyl chloride
• 2,5-Dimethylbenzenesulphonyl chloride
• 2,5-dimethylphenylsulfonyl chloride
• 4-methyltoluenesulfonyl chloride
• p-methyltoluenesulphonyl chloride
• 2,5-Xylenesulfonyl chloride
• AKOS B019389
• BUTTPARK 99\57-67
• ART-CHEM-BB B019389
• xylenesulfonylchloride
• 2-(Chlorosulphonyl)-p-xylene
• 2,5-dimethyl-benzenesulfonylchlorid
• 2,5-Dimethybenzenesulfonyl chloride
• OTAVA-BB BB7020410112
• Benzenesulfonyl chloride, 2,5-dimethyl-
• FZVZUIBYLZZOEW-UHFFFAOYSA-N
• (2,5-dimethylphenyl)chlorosulfone
• Xylenesulfonylchloride; 98%
• KSC178M0F
• FZVZUIBYLZZOEW-UHFFFAOYSA-
• 2,5-dimethylbenzenesulf
• 19040-62-1
• 2,5-dimethyl-benzenesulfonylchlorid;xylenesulfonylchloride
• CS-W015391
• Z56862784
• 2,5dimethylbenzenesulfonyl chloride
• FT-0610457
• D89699
• 2,5-di- methylbenzenesulfonyl chloride
• MFCD00024875
• Benzenesulfonylchloride, 2,5-dimethyl-
• InChI=1/C8H9ClO2S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3
• 2,5- Dimethyl-benzenesulfonyl chloride
• 2,5-dimethylbenzene-1-sulfonylchloride
• EN300-04437
• AS-17938
• 2,5-di-methylbenzenesulfonyl chloride
• F0808-2037
• DTXSID6066448
• AKOS000200805
• D0683
• SCHEMBL742725
• A24484
• AM20030239
• 2,5-Dimethylbenzenesulfonyl chloride, AldrichCPR
• STK298835
• ALBB-000984
• BBL013797

• MDL： MFCD00024875
• Inchi： 1S/C8H9ClO2S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3
• InChI Key： FZVZUIBYLZZOEW-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 204.00100
• Monoisotopic Mass: 204.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Liquid or solid
• Density: 1.290
• Melting Point: 156-158 ºC
• Boiling Point: 150°C/12mmHg(lit.)
• Flash Point: 21°C
• Refractive Index: 1.538
• PSA: 42.52000
• LogP: 3.31170
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

2,5-Dimethylbenzenesulfonyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：2920
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39
• RTECS：DB8927600
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides
• Solvents and Organic Chemicals Organic Compounds Organic Halides